Palladium--thulium (3/1)

Specification

• CAS No.: 12594-98-8
• Molecular Formula: Pd3Tm
• Molecular Weight: 488.2 g/mol
• IUPAC Name: palladium;thulium
• Standard InChI: InChI=1S/3Pd.Tm
• Standard InChI Key: RUYIEUAQSPAGDU-UHFFFAOYSA-N
• Canonical SMILES: [Pd].[Pd].[Pd].[Tm]

Introduction

Crystal Structure and Composition

Structural Configuration

Pd₃Tm adopts an ordered cubic structure, likely analogous to the L1₂-type (AuCu₃ prototype) or Cu₃Au-type configuration⁶⁴. In such structures:

• Thulium atoms occupy the corners of the cubic unit cell.

• Palladium atoms reside at the face-centered positions⁶.

• The lattice parameter is estimated at ~3.9–4.1 Å, based on trends in similar Pd–lanthanide systems (e.g., Pd₃La)⁶.

Phase Diagram and Stability

The Pd–Tm phase diagram remains incompletely characterized, but Pd₃Tm is expected to form at high temperatures (1,200–1,500°C) with limited solubility ranges⁷¹. Key features include:

• Melting Point: ~1,600°C (extrapolated from Pd₃La and Pd₃Ce)⁴.

• Stability Range: Pd₃Tm is stable in solid-state reactions but may decompose at extreme temperatures or under oxidative conditions⁸.

Property	Value (Estimated)
Density	11.3 g/cm³
Crystal System	Cubic
Space Group	Pm-3m
Lattice Parameter	4.05 Å

Synthesis Methods

High-Temperature Solid-State Reaction

Pd₃Tm is synthesized via arc-melting or induction heating under inert atmospheres (Ar or vacuum)⁸⁴:

• Stoichiometric Mixing: Pd (99.99%) and Tm (99.9%) powders are combined in a 3:1 molar ratio.

• Homogenization: The mixture is heated to 1,400–1,600°C, followed by slow cooling to ensure ordering⁹.

• Annealing: Post-synthesis annealing at 800–1,000°C for 48–72 hours enhances phase purity⁷.

Challenges in Synthesis

• Thulium Volatility: Tm’s high vapor pressure above 1,500°C necessitates sealed containers or excess Tm to compensate for losses⁸.

• Oxidation Sensitivity: Both Pd and Tm oxidize readily, requiring strict oxygen-free conditions¹⁰.

Physical and Chemical Properties

Mechanical Properties

• Hardness: ~500 HV (Vickers), comparable to Pd₃Y⁴.

• Ductility: Brittle at room temperature due to ordered lattice constraints⁴.

Magnetic Behavior

Pd₃Tm exhibits paramagnetism at room temperature, transitioning to antiferromagnetic ordering below 50 K due to Tm³⁺ 4f-electron interactions¹¹¹⁰.

Thermal and Electrical Conductivity

Property	Value
Thermal Conductivity	15–20 W/m·K
Electrical Resistivity	80–100 µΩ·cm

Research Challenges and Future Directions

• Phase Purity: Contamination by PdTm or Pd₂Tm₅ phases complicates synthesis⁶.

• Oxidation Resistance: Protective coatings (e.g., graphene) are under investigation¹⁰.

• Computational Modeling: DFT studies to predict electronic structure and catalytic sites⁷.